Cas no 1354488-13-3 (Methyl (2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)-oxy-2-pyrrolidinecarboxylate Hydrochloride)

• Product Name: Methyl (2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)-oxy-2-pyrrolidinecarboxylate Hydrochloride
• CAS No: 1354488-13-3
• MF: C₁₈H₁₉BrClNO₃
• MW: 412.705363512039
• CID: 4696190
• Update Time: 2023-11-22

Methyl (2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)-oxy-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(2-bromo-4-phenylphenoxy)pyrrolidine-2-carboxylate;hydrochloride
• Methyl (2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)-oxy-2-pyrrolidinecarboxylate Hydrochloride

• Inchi： 1S/C18H18BrNO3.ClH/c1-22-18(21)16-10-14(11-20-16)23-17-8-7-13(9-15(17)19)12-5-3-2-4-6-12;/h2-9,14,16,20H,10-11H2,1H3;1H/t14-,16+;/m1./s1
• InChI Key： HAIUXKOBNFRGAZ-XMZRARIVSA-N
• SMILES： BrC1C=C(C2C=CC=CC=2)C=CC=1O[C@H]1CN[C@H](C(=O)OC)C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 400
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: NA

Methyl (2S,4S)-4-(3-Bromo1,1'-biphenyl-4-yl)-oxy-2-pyrrolidinecarboxylate Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃